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Compound of Interest

Compound Name: Ac-YVAD-pNA

Cat. No.: B057269 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ac-YVAD-pNA (Acetyl-Tyrosyl-Valyl-Alanyl-Aspartyl-p-Nitroanilide) is a specific chromogenic

substrate for caspase-1, an enzyme pivotal in inflammatory signaling pathways. Accurate

reconstitution and proper storage of the Ac-YVAD-pNA powder are critical for reliable and

reproducible results in caspase-1 activity assays. These application notes provide detailed

protocols for the reconstitution and storage of Ac-YVAD-pNA, as well as a comprehensive

method for its use in a colorimetric caspase-1 activity assay.
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Parameter Description

Full Name
Acetyl-Tyrosyl-Valyl-Alanyl-Aspartyl-p-

Nitroanilide

Abbreviation Ac-YVAD-pNA

Molecular Formula C₂₉H₃₆N₆O₁₀

Molecular Weight 628.63 g/mol

Appearance White to beige powder

Primary Application
Chromogenic substrate for caspase-1 activity

assays

Reconstitution and Storage Protocols
Proper handling and storage of Ac-YVAD-pNA are essential to maintain its stability and ensure

the integrity of experimental data.

Reconstitution of Ac-YVAD-pNA Powder
The recommended solvent for reconstituting Ac-YVAD-pNA powder is dimethyl sulfoxide

(DMSO).

Protocol for Preparing a 4 mM Stock Solution:

Pre-equilibration: Allow the vial of Ac-YVAD-pNA powder to equilibrate to room temperature

before opening to prevent condensation.

Solvent Addition: Using a calibrated pipette, add the appropriate volume of high-purity,

anhydrous DMSO to the vial to achieve a 4 mM stock solution. For example, to a 1 mg vial of

Ac-YVAD-pNA (MW: 628.63), add 397.7 µL of DMSO.

Dissolution: Gently vortex or sonicate the vial to ensure the powder is completely dissolved.

The resulting solution should be clear.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in low-protein-binding microcentrifuge tubes.
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Storage of Ac-YVAD-pNA
The storage conditions for Ac-YVAD-pNA depend on whether it is in powdered or reconstituted

form.

Form
Storage

Temperature
Duration Special Instructions

Powder -20°C Up to 1 year
Store in a desiccated

environment.

Reconstituted Stock

Solution (in DMSO)
-20°C Up to 1 month[1]

Store in tightly sealed

aliquots, protected

from light.[1]

Reconstituted Stock

Solution (in DMSO)
-80°C Up to 6 months[1]

Store in tightly sealed

aliquots, protected

from light.[1]

Experimental Protocol: Colorimetric Caspase-1
Activity Assay
This protocol outlines the steps for measuring caspase-1 activity in cell lysates using Ac-
YVAD-pNA. The principle of this assay is the cleavage of the p-nitroanilide (pNA) moiety from

the Ac-YVAD-pNA substrate by active caspase-1, which results in a yellow-colored product

that can be quantified by measuring its absorbance at 405 nm.

Materials and Reagents
Cells or tissues of interest

Inducing agent for apoptosis or inflammation

Ac-YVAD-pNA stock solution (4 mM in DMSO)

Cell Lysis Buffer (e.g., 50 mM HEPES, pH 7.4, 100 mM NaCl, 0.1% CHAPS, 1 mM EDTA,

10% glycerol)
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2X Reaction Buffer (e.g., 100 mM HEPES, pH 7.4, 200 mM NaCl, 0.2% CHAPS, 2 mM

EDTA, 20% glycerol, 20 mM DTT)

Dithiothreitol (DTT)

Phosphate-Buffered Saline (PBS), ice-cold

96-well flat-bottom microplate

Microplate reader capable of measuring absorbance at 405 nm

Procedure
1. Preparation of Cell Lysates:

Induce apoptosis or inflammation in your cell culture or tissue model. Include an untreated

control group.

Harvest cells (typically 1-5 x 10⁶ cells per sample) by centrifugation at 250 x g for 10 minutes

at 4°C.

Wash the cell pellet once with ice-cold PBS and centrifuge again.

Resuspend the cell pellet in 50 µL of chilled Cell Lysis Buffer per 1-2 x 10⁶ cells.

Incubate the lysate on ice for 10-15 minutes.

Centrifuge the lysate at 10,000 x g for 1 minute at 4°C to pellet cellular debris.

Carefully transfer the supernatant, which contains the cytosolic proteins, to a new pre-chilled

tube. Keep the lysate on ice.

(Optional but recommended) Determine the protein concentration of the lysate using a

suitable protein assay (e.g., BCA assay). This allows for the normalization of caspase-1

activity to the total protein content. The expected protein concentration is typically in the

range of 2-4 mg/mL.[2]

2. Caspase-1 Activity Assay:
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In a 96-well microplate, add 50 µL of cell lysate (containing approximately 100-200 µg of total

protein) to each well.

Prepare the complete 2X Reaction Buffer by adding DTT to a final concentration of 20 mM

immediately before use.

Add 50 µL of the complete 2X Reaction Buffer to each well containing the cell lysate.

Add 5 µL of the 4 mM Ac-YVAD-pNA stock solution to each well. This results in a final

substrate concentration of 200 µM.

Include the following controls:

Blank: 50 µL of Cell Lysis Buffer, 50 µL of 2X Reaction Buffer, and 5 µL of Ac-YVAD-pNA
stock solution.

Negative Control: Lysate from untreated cells.

No Substrate Control: 50 µL of cell lysate and 55 µL of 2X Reaction Buffer.

Incubate the plate at 37°C for 1-2 hours, protected from light. The optimal incubation time

may need to be determined empirically based on the level of caspase-1 activity in the

samples.

Measure the absorbance at 405 nm using a microplate reader.

3. Data Analysis:

Subtract the absorbance value of the blank from all other readings.

The level of caspase-1 activity is proportional to the absorbance at 405 nm.

The results can be expressed as the fold-increase in caspase-1 activity by comparing the

absorbance of the treated samples to the negative control.
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Caspase-1 Activation via the Canonical NLRP3
Inflammasome
The activation of caspase-1 is a tightly regulated process, often mediated by multiprotein

complexes called inflammasomes. The NLRP3 inflammasome is one of the most well-

characterized inflammasomes. Its activation is typically a two-step process:

Priming (Signal 1): Pathogen-associated molecular patterns (PAMPs) or damage-associated

molecular patterns (DAMPs) bind to pattern recognition receptors (PRRs) like Toll-like

receptors (TLRs). This leads to the activation of the transcription factor NF-κB, which

upregulates the expression of NLRP3 and pro-IL-1β.

Activation (Signal 2): A variety of stimuli, such as ATP, pore-forming toxins, and crystalline

substances, trigger the assembly of the NLRP3 inflammasome. NLRP3 oligomerizes and

recruits the adaptor protein ASC (apoptosis-associated speck-like protein containing a

CARD). ASC, in turn, recruits pro-caspase-1, leading to its proximity-induced auto-activation.

Active caspase-1 then cleaves its substrates, including pro-IL-1β and pro-IL-18, into their

mature, pro-inflammatory forms. It also cleaves Gasdermin D, leading to a form of inflammatory

cell death known as pyroptosis.
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Caption: Canonical NLRP3 inflammasome activation pathway.
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Experimental Workflow for Caspase-1 Activity Assay
The following diagram illustrates the logical flow of the caspase-1 activity assay, from sample

preparation to data analysis.
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Caption: Experimental workflow for the colorimetric caspase-1 activity assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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